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propan-1-ol

Cat. No.: B088887 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction: Bis(3-hydroxypropyl)amine is a versatile functional monomer with the chemical

formula C6H15NO2 (CAS: 14002-33-6).[1] Its structure contains a central secondary amine

and two terminal primary hydroxyl groups. This trifunctional nature makes it a highly valuable

building block in polymer chemistry for creating advanced functional polymers. The amine

group can readily participate in reactions like Michael additions, while the hydroxyl groups can

be used for esterification or urethane linkages, allowing for the synthesis of a variety of polymer

architectures.

Polymers derived from bis(3-hydroxypropyl)amine are of particular interest in biomedical

applications.[2][3] The incorporation of this monomer can introduce hydrophilicity and reactive

sites for further modification. One of the most prominent applications is in the synthesis of

poly(β-amino ester)s (PBAEs), a class of biodegradable and pH-responsive polymers

extensively explored for drug and gene delivery.[4][5][6] The tertiary amines in the PBAE

backbone can become protonated in acidic environments, such as endosomes, facilitating

endosomal escape and effective delivery of therapeutic payloads.[7][8]

These application notes provide a detailed overview of the use of bis(3-hydroxypropyl)amine in

the synthesis of poly(β-amino ester)s, including detailed experimental protocols for synthesis

and characterization.
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Application I: Synthesis of Functional Poly(β-amino
ester)s (PBAEs)
The most common method for synthesizing PBAEs is through the Michael addition of an amine

to a diacrylate monomer.[4][9] This reaction is efficient and allows for the creation of a diverse

library of polymers by simply varying the amine and diacrylate building blocks.[8] When bis(3-

hydroxypropyl)amine is used, the resulting PBAE polymer possesses pendant hydroxyl groups

along its backbone, which can enhance water solubility and provide sites for conjugating

targeting ligands or other functional molecules.

Key Advantages:

Biodegradability: The ester bonds in the polymer backbone are susceptible to hydrolysis,

leading to non-toxic degradation byproducts.[4]

pH-Sensitivity: The amine groups in the backbone provide a "proton sponge" effect, making

the polymer pH-responsive, a crucial feature for intracellular drug delivery.[8]

Functionality: The pendant hydroxyl groups from the bis(3-hydroxypropyl)amine monomer

allow for post-polymerization modification.

Biocompatibility: PBAEs are generally considered biocompatible and have been successfully

used in numerous preclinical studies for gene and drug delivery.[7][10]

Polymerization Reaction Scheme
The diagram below illustrates the general Michael addition reaction between bis(3-

hydroxypropyl)amine and a diacrylate monomer to form a linear, functionalized poly(β-amino

ester).
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ProductBis(3-hydroxypropyl)amine
(Amine Monomer)

Functional Poly(β-amino ester)
with Pendant -OH Groups

+

Diacrylate Monomer
(e.g., 1,4-Butanediol diacrylate)

Michael Addition

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088887?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis

Purification & Isolation

Characterization

1. Select Monomers
(Bis(3-hydroxypropyl)amine + Diacrylate)

2. Michael Addition Reaction
(DMSO, 50°C, 48h)

3. Precipitate in Cold Ether

4. Dry Under Vacuum

5a. ¹H NMR
(Structure)

5b. SEC/GPC
(Molecular Weight)

5c. DSC
(Thermal Properties)
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1. Synthesized PBAE Polymer

2. Mix with Nucleic Acid (pDNA/siRNA)
(Self-Assembled Polyplex Formation)

3. Add Polyplexes to Cells
(Cellular Uptake / Endocytosis)

4. Endosomal Escape
(pH-Mediated Membrane Disruption)

5. Payload Release
(Polymer Degradation)

6. Gene Expression / Knockdown
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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